Cas no 82560-61-0 (Ethyl 3-[(2-methylpropyl)amino]propanoate)

• Product Name: Ethyl 3-[(2-methylpropyl)amino]propanoate
• CAS No: 82560-61-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD01475852
• CID: 4717262
• Update Time: 2025-06-10

Ethyl 3-[(2-methylpropyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[(2-methylpropyl)amino]propanoate
• beta-Alanine, N-(2-methylpropyl)-, ethyl ester

• MDL： MFCD01475852
• Inchi： 1S/C9H19NO2/c1-4-12-9(11)5-6-10-7-8(2)3/h8,10H,4-7H2,1-3H3
• InChI Key： YELJLLUGJXLXKK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 124
• Topological Polar Surface Area: 38.3

Additional information on Ethyl 3-[(2-methylpropyl)amino]propanoate

Ethyl 3-[(2-methylpropyl)amino]propanoate (CAS No. 82560-61-0): A Comprehensive Overview

Ethyl 3-[(2-methylpropyl)amino]propanoate, a compound with the chemical formula C₉H₁₉NO₂, is a derivative of propanoic acid featuring an ethyl ester group and an amine substituent. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The CAS No. 82560-61-0 of this compound serves as a critical identifier in chemical databases, facilitating accurate classification and retrieval of relevant scientific literature.

The molecular structure of Ethyl 3-[(2-methylpropyl)amino]propanoate consists of a propanoic acid backbone with an ethyl ester group attached to the carboxyl carbon and a tertiary amine derived from isobutylamine. This configuration imparts distinct physicochemical properties, including solubility in organic solvents and moderate stability under standard conditions. These characteristics make it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

In recent years, Ethyl 3-[(2-methylpropyl)amino]propanoate has been explored for its potential applications in drug discovery and biochemistry. Its structural motif, featuring both an amine and an ester group, suggests utility in the synthesis of peptidomimetics and other pharmacophores. Researchers have been particularly interested in its role as a precursor for compounds that modulate enzyme activity or interact with biological targets.

One of the most compelling areas of investigation involves the use of Ethyl 3-[(2-methylpropyl)amino]propanoate in the development of novel therapeutic agents. Studies have demonstrated its incorporation into libraries of small molecules designed to interfere with pathogenic pathways. For instance, derivatives of this compound have shown promise in preclinical models as inhibitors of certain kinases or as modulators of G-protein coupled receptors (GPCRs). These findings align with broader trends in medicinal chemistry, where structural diversity is leveraged to enhance binding affinity and selectivity.

The synthesis of Ethyl 3-[(2-methylpropyl)amino]propanoate typically involves the reaction between isobutanolamine and propanoyl chloride, followed by esterification with ethanol. This multi-step process highlights the compound's significance as a synthetic building block. Advances in catalytic methods have further optimized its production, making it more accessible for large-scale applications. Such improvements are crucial for enabling high-throughput screening programs and accelerating the discovery pipeline.

Beyond its pharmaceutical applications, Ethyl 3-[(2-methylpropyl)amino]propanoate has found utility in agrochemical research. Its structural features make it a viable candidate for developing novel pesticides or plant growth regulators. By modulating plant hormone pathways or inhibiting microbial enzymes, this compound could contribute to more sustainable agricultural practices. The growing emphasis on green chemistry further underscores its relevance as a versatile intermediate.

The analytical characterization of Ethyl 3-[(2-methylpropyl)amino]propanoate is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods not only ensure quality control but also provide insights into its reactivity and degradation pathways. Such data are indispensable for understanding its behavior in various chemical environments.

Recent advancements in computational chemistry have also enhanced our understanding of Ethyl 3-[(2-methylpropyl)amino]propanoate's properties. Molecular modeling studies predict its interactions with biological targets, offering a rational basis for designing next-generation analogs. These computational approaches complement experimental efforts by providing rapid screening tools and mechanistic insights into its mode of action.

The environmental impact of Ethyl 3-[(2-methylpropyl)amino]propanoate is another consideration that has drawn attention from researchers. Biodegradability studies indicate that under certain conditions, it can be metabolized by microorganisms into less toxic byproducts. However, further research is needed to assess its persistence in different ecosystems and potential long-term effects. Responsible handling practices are recommended to minimize environmental exposure.

In conclusion, Ethyl 3-[(2-methylpropyl)amino]propanoate (CAS No. 82560-61-0) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for drug discovery and material science. As research continues to uncover new possibilities for this molecule, it will undoubtedly remain at the forefront of scientific innovation.